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Compound of Interest

Compound Name: Fluorescein-PEG6-NHS ester

Cat. No.: B607480

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescein-PEG6-NHS ester is a fluorescent labeling reagent that combines the bright green
fluorescence of fluorescein with a hydrophilic polyethylene glycol (PEG) spacer and an amine-
reactive N-hydroxysuccinimide (NHS) ester. This combination of features makes it a versatile
tool for the fluorescent labeling of proteins, antibodies, peptides, and other biomolecules
containing primary amine groups. The PEG linker, consisting of six ethylene glycol units,
enhances the water solubility of the molecule and the resulting conjugate, while also providing
a flexible spacer arm to minimize steric hindrance between the fluorophore and the labeled
biomolecule. The NHS ester group selectively reacts with primary amines under mild conditions
to form a stable amide bond. This technical guide provides a comprehensive overview of the
properties, applications, and experimental protocols for Fluorescein-PEG6-NHS ester.

Core Properties and Specifications

A clear understanding of the physicochemical and spectral properties of Fluorescein-PEG6-
NHS ester is crucial for its effective use in experimental design. The key quantitative data are
summarized in the tables below.

Physicochemical Properties
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Property Value Reference
Chemical Formula Ca0HasN3015S [1112]
Molecular Weight 839.87 g/mol [1]

Exact Mass 839.2571 g/mol [1]
Appearance Solid powder [1]

Purity >98% [1]

Spectral Properties

The spectral characteristics of the fluorescein moiety are largely retained in the Fluorescein-
PEGG6-NHS ester conjugate.

Property Value Reference
Excitation Maximum (Aex) ~494 nm [3]
Emission Maximum (Aem) ~517 nm [3]

Molar Extinction Coefficient (¢)  ~70,000 cm~tM~1 at ~494 nm [4]

Fluorescence Quantum Yield

~0.93 5
®) [5]

Solubility and Stability
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Property Details Reference

Soluble in DMSO, DMF, and
- water. The hydrophilic PEG
Solubility [1]
spacer enhances agueous

solubility.

Store at -20°C, desiccated and
_ protected from light. Stable for

Storage (Solid) [1][5]
at least 12 months under these

conditions.

Prepare fresh for immediate
use. The NHS ester is
susceptible to hydrolysis in
Storage (in Solution) agueous solutions. Stock [4]
solutions in anhydrous DMSO
or DMF can be stored at -20°C

for short periods.

The NHS ester is moisture-

sensitive and will hydrolyze in
Stability agueous buffers. The rate of [4]

hydrolysis increases with

increasing pH.

Reaction Mechanism and Bioconjugation

Fluorescein-PEG6-NHS ester facilitates the covalent attachment of the fluorescein-PEG6
moiety to biomolecules through the reaction of the NHS ester with primary amine groups (-
NH:z), which are readily available on the N-terminus of proteins and the side chain of lysine

residues.

The reaction proceeds via a nucleophilic acyl substitution, where the primary amine acts as the
nucleophile, attacking the carbonyl carbon of the NHS ester. This leads to the formation of a
stable amide bond and the release of N-hydroxysuccinimide as a byproduct. The optimal pH for
this reaction is typically between 7.2 and 8.5.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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